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Compound of Interest

Compound Name: Thiol-PEG5-acid

Cat. No.: B3103782

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
on the Core Applications and Methodologies of Thiol-PEG5-acid.

Thiol-PEG5-acid is a heterobifunctional polyethylene glycol (PEG) linker that has emerged as
a critical tool in bioconjugation, drug delivery, and nanotechnology. Its unique structure,
featuring a terminal thiol group (-SH) and a carboxylic acid (-COOH) separated by a five-unit
PEG chain, provides a versatile platform for covalently linking different molecules and
modifying surfaces. This guide delves into the core uses of Thiol-PEG5-acid, presenting
guantitative data, detailed experimental protocols, and visual workflows to empower scientific
innovation.

Core Properties and Structure

Thiol-PEG5-acid, with the chemical formula C13H2607S and a molecular weight of 326.41
g/mol , possesses two key reactive functional groups. The thiol group exhibits a strong affinity
for noble metal surfaces, such as gold, enabling the formation of stable self-assembled
monolayers (SAMSs). It can also react specifically with maleimide groups, a common strategy in
bioconjugation. The carboxylic acid group can be activated to form stable amide bonds with
primary amines, found in proteins and other biomolecules. The PEG spacer enhances water
solubility and biocompatibility, reduces non-specific binding, and provides a defined distance
between conjugated entities.
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Property Value Source

Molecular Formula C13H2607S PubChem

Molecular Weight 326.41 g/mol MedChemExpress[1]

CAS Number 1449390-67-3 MedChemExpress|[2]

Synonyms HS-PEG5-CH2CH2COOH MedChemExpress|[2]

Spacer Arm Length (Contour Calculated based on PEG unit
~28 A (2.8 nm)

Length) length of ~0.28 nm

Key Applications of Thiol-PEG5-acid

The dual functionality of Thiol-PEG5-acid makes it a valuable linker in a variety of advanced
scientific applications.

Proteolysis Targeting Chimeras (PROTACS)

Thiol-PEG5-acid is frequently employed as a linker in the synthesis of PROTACs.[2][3]
PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome.
The PEG linker in Thiol-PEG5-acid offers several advantages in PROTAC design, including
increased water solubility and the ability to modulate the distance and spatial orientation
between the target protein binder and the E3 ligase ligand, which is crucial for the formation of
a stable and productive ternary complex.

Signaling Pathway of a Generic PROTAC:
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PROTAC-mediated Protein Degradation
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Caption: General workflow of PROTAC-mediated protein degradation.

Nanoparticle Functionalization

The thiol group of Thiol-PEG5-acid allows for the straightforward functionalization of noble
metal nanoparticles, particularly gold nanoparticles (AuNPs). This process involves the
formation of a self-assembled monolayer (SAM) on the nanoparticle surface, creating a stable,
biocompatible coating. The terminal carboxylic acid groups can then be used to conjugate
biomolecules such as antibodies, peptides, or nucleic acids for targeted drug delivery,
diagnostics, and bio-imaging applications. PEGylation of nanoparticles is known to improve
their colloidal stability and reduce non-specific protein adsorption.

Experimental Workflow for Gold Nanoparticle Functionalization:
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Gold Nanoparticle Functionalization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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